Cas no 399-05-3 (4-fluoro-n-(4-methylphenyl)benzamide)

4-Fluoro-N-(4-methylphenyl)benzamide is a fluorinated benzamide derivative characterized by its distinct molecular structure, incorporating a fluorine substituent and a p-tolyl group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The fluorine atom enhances electronegativity and metabolic stability, while the methylphenyl moiety contributes to lipophilicity, influencing binding affinity in target interactions. Its well-defined crystalline structure facilitates purification and characterization, making it suitable for precise applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage.

4-fluoro-n-(4-methylphenyl)benzamide structure

399-05-3 structure

Product Name:4-fluoro-n-(4-methylphenyl)benzamide

CAS No:399-05-3

MF:C₁₄H₁₂FNO

MW:229.249587059021

CID:1511521

PubChem ID:693096

Update Time:2025-06-07

4-fluoro-n-(4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-N-(4-methylphenyl)benzamide
- 4-fluoro-benzoic acid phenacylamide
- 4-fluoro-benzoic acid p-toluidide
- 4-Fluor-benzoesaeure-phenacylamid
- Oprea1_823571
- 4-fluoro-N-(2-oxo-2-phenylethyl)benzamide
- (4-Fluor-benzoylaminomethyl)-phenyl-keton
- 4-Fluoro-N-[1-(2-oxo-2-phenylethyl)]benzamide
- AC1LGJVU
- CTK4F2034
- Oprea1_665493
- 4-Fluor-benzoesaeure-p-toluidid
- 399-05-3
- STK009797
- SCHEMBL10192214
- 4-Fluoro-N-p-tolyl-benzamide
- AKOS000491188
- 4-Fluoro-N-(p-tolyl)benzamide
- Z28134701
- CS-0294124
- 4-fluoro-n-(4-methylphenyl)benzamide
- Inchi： 1S/C14H12FNO/c1-10-2-8-13(9-3-10)16-14(17)11-4-6-12(15)7-5-11/h2-9H,1H3,(H,16,17)
- InChI Key： FYIMLKPLYFXRDM-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(NC1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 229.090292168g/mol
Monoisotopic Mass: 229.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 29.1Å²

4-fluoro-n-(4-methylphenyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB333483-1 g	4-Fluoro-N-(4-methylphenyl)benzamide; 97%	399-05-3		1g	€333.00	2022-03-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H57191-1g	4-Fluoro-N-(4-methylphenyl)benzamide, 97%	399-05-3	97%	1g	￥6677.00	2023-02-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H57191-250mg	4-Fluoro-N-(4-methylphenyl)benzamide, 97%	399-05-3	97%	250mg	￥2098.00	2023-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1364794-250mg	4-Fluoro-N-(p-tolyl)benzamide	399-05-3	95+%	250mg	￥1728.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1364794-1g	4-Fluoro-N-(p-tolyl)benzamide	399-05-3	95+%	1g	￥5241.00	2024-05-15
Crysdot LLC	CD12075217-5g	4-Fluoro-N-(p-tolyl)benzamide	399-05-3	95+%	5g	$606	2024-07-24
Ambeed	A388924-250mg	4-Fluoro-N-(p-tolyl)benzamide	399-05-3	95%	250mg	$224.0	2025-04-19